Cas no 1152600-21-9 (3-Hydroxy-n-(3-methoxypropyl)benzamide)

• Product Name: 3-Hydroxy-n-(3-methoxypropyl)benzamide
• CAS No: 1152600-21-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5530183
• Update Time: 2025-06-08

3-Hydroxy-n-(3-methoxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-hydroxy-N-(3-methoxypropyl)-
• 3-Hydroxy-n-(3-methoxypropyl)benzamide

• Inchi： 1S/C11H15NO3/c1-15-7-3-6-12-11(14)9-4-2-5-10(13)8-9/h2,4-5,8,13H,3,6-7H2,1H3,(H,12,14)
• InChI Key： NCYPXMSPBOOXIQ-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C1=CC=CC(O)=C1

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 393.4±27.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Additional information on 3-Hydroxy-n-(3-methoxypropyl)benzamide

3-Hydroxy-n-(3-methoxypropyl)benzamide (CAS No. 1152600-21-9): A Comprehensive Overview

The compound 3-Hydroxy-n-(3-methoxypropyl)benzamide, identified by the CAS registry number 1152600-21-9, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are derivatives of benzoic acid, and it incorporates a hydroxyl group at the 3-position of the benzene ring and an N-substituted propyl group with a methoxy substituent. The combination of these functional groups makes this compound a promising candidate for research in drug discovery, material science, and other specialized fields.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Hydroxy-n-(3-methoxypropyl)benzamide through various routes. One notable method involves the nucleophilic acylation of an appropriate amine with a substituted benzoyl chloride, followed by hydroxylation at the 3-position. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The compound's structure has also been studied using advanced spectroscopic techniques such as NMR and IR, which have provided insights into its conformational flexibility and intermolecular interactions.

The physicochemical properties of 3-Hydroxy-n-(3-methoxypropyl)benzamide are critical for its applications. For instance, its solubility in polar solvents like water and ethanol has been found to be moderate, which is advantageous for its use in formulations requiring controlled release properties. Additionally, studies on its thermal stability have revealed that it decomposes at temperatures above 250°C, making it stable under most industrial processing conditions.

In terms of biological activity, recent research has highlighted the potential of 3-Hydroxy-n-(3-methoxypropyl)benzamide as a modulator of certain enzyme activities. For example, in vitro studies have demonstrated its ability to inhibit the activity of histone deacetylases (HDACs), which are enzymes implicated in various diseases, including cancer and neurodegenerative disorders. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents.

Furthermore, the incorporation of the methoxy group in the propyl chain introduces additional electronic effects that enhance the compound's bioavailability. This feature has been exploited in preclinical studies where 3-Hydroxy-n-(3-methoxypropyl)benzamide exhibited promising pharmacokinetic profiles, including good absorption and moderate clearance rates. Such characteristics are essential for drugs targeting chronic conditions requiring sustained therapeutic effects.

Another area where 3-Hydroxy-n-(3-methoxypropyl)benzamide has shown potential is in material science. Its ability to form stable amide bonds makes it a viable candidate for polymer synthesis, particularly in biodegradable polymers used in biomedical applications such as drug delivery systems and tissue engineering scaffolds. Recent studies have explored its use as a monomer in polyamides, demonstrating improved mechanical properties compared to traditional materials.

In conclusion, 3-Hydroxy-n-(3-methoxypropyl)benzamide (CAS No. 1152600-21-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with favorable physicochemical properties and emerging biological activities, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's potential, it is anticipated that 3-Hydroxy-n-(3-methoxypropyl)benzamide will play an increasingly significant role in advancing innovative solutions across various fields.